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Compound of Interest

Compound Name: Benzoyl bromide

Cat. No.: B1216830 Get Quote

For Immediate Reference: Essential Safety and Handling Information for Benzoyl Bromide

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Benzoyl bromide in a laboratory setting. Adherence to these procedures is vital for

ensuring the safety of all personnel.

Personal Protective Equipment (PPE)
When working with Benzoyl bromide, a comprehensive PPE strategy is mandatory to prevent

exposure through inhalation, skin contact, or eye contact. The following table summarizes the

required PPE.
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PPE Category Specification

Eye/Face Protection

Use tightly fitting safety goggles or chemical

safety goggles approved under NIOSH (US) or

EN 166 (EU) standards. A face shield is also

recommended.[1][2][3]

Skin Protection

Wear chemical-resistant gloves, such as

fluorinated rubber (minimum layer thickness: 0.7

mm), which has a breakthrough time of 480

minutes.[1] Always inspect gloves before use

and use proper removal techniques.[1] A lab

coat and a chemical-resistant apron are also

necessary to prevent skin exposure.[2][3]

Respiratory Protection

Work should be conducted in a well-ventilated

laboratory hood.[3][4] If vapors or aerosols are

generated, or if exposure limits are exceeded, a

NIOSH/MSHA or European Standard EN 149

approved respirator is required.[1][2] For

exposures potentially exceeding 30 ppm (as

Hydrogen Bromide), a self-contained breathing

apparatus (SCBA) with a full facepiece operated

in a pressure-demand or other positive-pressure

mode is necessary.[4]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure to Benzoyl bromide.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[2][4] Seek

immediate medical attention.[2][4]

Skin Contact

Quickly remove all contaminated clothing.

Immediately wash the affected area with large

amounts of soap and water.[4] Seek immediate

medical attention.[2]

Inhalation

Remove the individual to fresh air.[2][5] If the

person is not breathing, give artificial respiration.

[2] Seek immediate medical attention.[2][5]

Ingestion

Do NOT induce vomiting.[2][5] If the person is

conscious, have them drink plenty of water or

milk.[2][6] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[2]

Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's stability.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][7]

Avoid breathing mist, vapors, or spray.[2]

Do not get in eyes, on skin, or on clothing.[2]

Keep away from open flames, hot surfaces, and sources of ignition.[2]

Benzoyl bromide reacts violently with water; do not allow contact with water or moist air.[2]
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Handle under an inert gas like nitrogen.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Protect from moisture, light, heat, sparks, and flame.[2][4][7]

Store in a corrosives area.[2]

Incompatible with strong oxidizing agents, strong bases, and alcohols.[2]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is crucial.

Spill Response:

Evacuate all non-essential personnel from the spill area.[4]

Remove all sources of ignition.[2][4]

Wear appropriate PPE, including respiratory protection.

Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[4] DO NOT USE

WATER.[4]

Collect the absorbed material into a suitable, closed container for disposal.[2][4]

Ventilate the area after cleanup is complete.[4]

Waste Disposal:

Benzoyl bromide waste must be treated as hazardous waste.[4]

Dispose of the waste in a sealed, clearly labeled, and non-reactive container.[3] The label

should include the full chemical name.

The waste should be classified as halogenated organic waste.[3]
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Store waste containers in a designated, well-ventilated, and secure hazardous waste

accumulation area, away from incompatible materials.[3]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal in accordance with

local, state, and federal regulations.[3][4]

Physical and Chemical Properties
The following table summarizes key quantitative data for Benzoyl bromide.

Property Value

Molecular Formula C7H5BrO

Molecular Weight 185.02 g/mol

Boiling Point 198 - 199 °C / 388.4 - 390.2 °F @ 760 mmHg[7]

Melting Point -3 - -1 °C / 26.6 - 30.2 °F[7]

Flash Point 86 °C / 186.8 °F[7]

Specific Gravity 1.570

Vapor Pressure 0.49 mbar @ 20 °C[8]

Vapor Density 5.8 (air=1)[8]

Solubility in water 436 mg/L (25°C)[8]

Benzoyl Bromide Spill Response Workflow
The following diagram outlines the step-by-step procedure for responding to a Benzoyl
bromide spill.
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Caption: Workflow for a safe and effective response to a Benzoyl bromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1216830?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/benzoyl-bromide.htm
https://www.fishersci.com/store/msds?partNumber=AC160950250&productDescription=BENZOYL+BROMIDE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_Benzyloxy_5_bromobenzylbromide_A_Guide_for_Laboratory_Professionals.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0216.pdf
https://www.tcichemicals.com/BE/en/sds/B0104_EU_6N.pdf
https://cameochemicals.noaa.gov/chris/BBR.pdf
https://www.fishersci.com/store/msds?partNumber=AC105871000&productDescription=BENZYL+BROMIDE+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://ferris.msdssoftware.com/ImageDir/FF6F2EEFFC8C43BFA72FF37E3EBD03E6.pdf
https://www.benchchem.com/product/b1216830#personal-protective-equipment-for-handling-benzoyl-bromide
https://www.benchchem.com/product/b1216830#personal-protective-equipment-for-handling-benzoyl-bromide
https://www.benchchem.com/product/b1216830#personal-protective-equipment-for-handling-benzoyl-bromide
https://www.benchchem.com/product/b1216830#personal-protective-equipment-for-handling-benzoyl-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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